Cas no 57155-06-3 ((Z)-4-Methoxybut-3-en-2-one)
(Z)-4-Methoxybut-3-en-2-one is an α,β-unsaturated ketone with a methoxy substituent at the 4-position, exhibiting distinct reactivity due to its conjugated system. This compound is valuable in synthetic organic chemistry as a versatile intermediate for constructing complex molecular frameworks, particularly in heterocyclic and natural product synthesis. Its electron-rich double bond and carbonyl functionality enable selective nucleophilic and electrophilic transformations, including Michael additions and cycloadditions. The methoxy group further enhances its utility by influencing regioselectivity in reactions. With applications in pharmaceuticals, agrochemicals, and materials science, (Z)-4-Methoxybut-3-en-2-one offers a balance of stability and reactivity, making it a practical choice for advanced synthetic workflows.
(Z)-4-Methoxybut-3-en-2-one structure
Product Name:(Z)-4-Methoxybut-3-en-2-one
CAS No:57155-06-3
MF:C5H8O2
MW:100.115821838379
CID:1091893
PubChem ID:643837
Update Time:2025-06-08
(Z)-4-Methoxybut-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- (Z)-4-Methoxybut-3-en-2-one
- 1-methoxybut-1-en-3-one
- 4-Methoxy-3-buten-2-one
- InChI=1/C5H8O2/c1-5(6)3-4-7-2/h3-4H,1-2H3/b4-3
- 4652-27-1
- 3-buten-2-one, 4-methoxy-, (3Z)-
- SCHEMBL12573995
- NSC66263
- (3Z)-4-methoxybut-3-en-2-one
- 3-Buten-2-one, 4-methoxy-
- NSC-66263
- 57155-06-3
-
- Inchi： 1S/C5H8O2/c1-5(6)3-4-7-2/h3-4H,1-2H3/b4-3-
- InChI Key： VLLHEPHWWIDUSS-ARJAWSKDSA-N
- SMILES： O(C)/C=C\C(C)=O
Computed Properties
- Exact Mass: 100.052429494g/mol
- Monoisotopic Mass: 100.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 84.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 26.3Ų
(Z)-4-Methoxybut-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM125663-1g |
(Z)-4-methoxybut-3-en-2-one |
57155-06-3 | 95% | 1g |
$*** | 2023-05-30 |
(Z)-4-Methoxybut-3-en-2-one Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
57155-06-3 ((Z)-4-Methoxybut-3-en-2-one) Related Products
- 4652-27-1(4-Methoxy-3-buten-2-one)
- 51731-17-0((3E)-4-methoxybut-3-en-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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